Cas no 18593-89-0 (Aceticacid, 2-[(3,4-dihydro-4-oxo-2-quinazolinyl)thio]-,2-[[4-(dimethylamino)phenyl]methylene]hydrazide)

Aceticacid, 2-[(3,4-dihydro-4-oxo-2-quinazolinyl)thio]-,2-[[4-(dimethylamino)phenyl]methylene]hydrazide structure
18593-89-0 structure
Product Name:Aceticacid, 2-[(3,4-dihydro-4-oxo-2-quinazolinyl)thio]-,2-[[4-(dimethylamino)phenyl]methylene]hydrazide
CAS No:18593-89-0
MF:C9H11NO2
MW:165.189142465591
CID:136379
Update Time:2022-07-26

Aceticacid, 2-[(3,4-dihydro-4-oxo-2-quinazolinyl)thio]-,2-[[4-(dimethylamino)phenyl]methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

    • Aceticacid, 2-[(3,4-dihydro-4-oxo-2-quinazolinyl)thio]-,2-[[4-(dimethylamino)phenyl]methylene]hydrazide
    • 3-AMINO-O-TOLUIC ACID METHYL ESTER
    • Inchi: 1S/C9H11NO2/c1-6-7(9(11)12-2)4-3-5-8(6)10/h3-5H,10H2,1-2H3
    • InChI Key: ZOOQFAUFPWXUMI-UHFFFAOYSA-N
    • SMILES: C1(C(OC)=O)=CC=CC(N)=C1C

Computed Properties

  • Exact Mass: 165.079
  • Monoisotopic Mass: 165.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2

Experimental Properties

  • Density: 1.146
  • Boiling Point: 300℃
  • Flash Point: 104℃
  • Refractive Index: 1.573
  • PSA: 52.32000
  • LogP: 1.94500

Aceticacid, 2-[(3,4-dihydro-4-oxo-2-quinazolinyl)thio]-,2-[[4-(dimethylamino)phenyl]methylene]hydrazide Related Literature

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